Cas no 2172583-94-5 (3-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylbutan-2-ol)

• Product Name: 3-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylbutan-2-ol
• CAS No: 2172583-94-5
• MF: C₈H₁₆N₄O
• MW: 184.238841056824
• CID: 6283544
• PubChem ID: 165788755
• Update Time: 2025-05-23

3-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylbutan-2-ol
• 3-[4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-yl]butan-2-ol
• EN300-1595526
• 2172583-94-5

• Inchi： 1S/C8H16N4O/c1-5(7(3)13)12-6(2)8(4-9)10-11-12/h5,7,13H,4,9H2,1-3H3
• InChI Key： BPRLSHUMEHQQRZ-UHFFFAOYSA-N
• SMILES： OC(C)C(C)N1C(C)=C(CN)N=N1

Computed Properties

• Exact Mass: 184.13241115g/mol
• Monoisotopic Mass: 184.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 77Ų

Additional information on 3-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylbutan-2-ol

Exploring the Potential of 3-4-(Aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylbutan-2-ol (CAS No. 2172583-94-5) in Modern Chemistry

The compound 3-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylbutan-2-ol (CAS No. 2172583-94-5) has garnered significant attention in the field of medicinal chemistry and drug discovery due to its unique structural features. This molecule combines a 1,2,3-triazole core with an aminomethyl and a hydroxyl group, making it a versatile scaffold for various applications. Researchers are particularly interested in its potential as a building block for novel pharmaceuticals, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

One of the most searched topics related to 3-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylbutan-2-ol is its role in click chemistry. The 1,2,3-triazole moiety is a hallmark of click chemistry reactions, which are widely used in drug development, bioconjugation, and materials science. This compound’s aminomethyl group further enhances its utility, allowing for easy functionalization and modification. As the demand for efficient and selective chemical reactions grows, 3-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylbutan-2-ol stands out as a promising candidate for researchers exploring new synthetic pathways.

Another area of interest is the compound’s potential in antimicrobial and anticancer research. The 1,2,3-triazole ring is known for its bioactivity, and derivatives of this structure have shown efficacy against various pathogens and tumor cells. Scientists are investigating whether 3-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylbutan-2-ol can be optimized to enhance its therapeutic properties. This aligns with the growing public concern over antibiotic resistance and the need for innovative cancer treatments, making it a hot topic in both academic and industrial research.

The synthesis and characterization of 3-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylbutan-2-ol are also subjects of frequent searches. Researchers are keen to understand the optimal conditions for its production, as well as its physical and chemical properties. The compound’s solubility, stability, and reactivity are critical factors that influence its applicability in various fields. Detailed studies on its spectroscopic data, such as NMR and mass spectrometry, are essential for quality control and further development.

In the context of drug design, 3-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylbutan-2-ol offers a unique opportunity for structure-activity relationship (SAR) studies. By modifying its functional groups, scientists can explore how these changes affect its biological activity. This approach is particularly relevant in the era of personalized medicine, where tailored therapies are becoming increasingly important. The compound’s modular structure makes it an ideal candidate for such investigations.

Beyond pharmaceuticals, 3-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylbutan-2-ol has potential applications in material science. Its ability to form stable complexes with metals and other molecules could be leveraged in the development of new polymers, coatings, or sensors. This versatility is driving interest among material scientists, who are constantly seeking novel compounds to address challenges in energy storage, environmental monitoring, and more.

The market dynamics surrounding 3-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylbutan-2-ol are also worth noting. As demand for specialized chemicals grows, suppliers and manufacturers are scaling up production to meet the needs of research institutions and pharmaceutical companies. The compound’s CAS No. 2172583-94-5 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. This is particularly important in an era where supply chain transparency and quality assurance are paramount.

In conclusion, 3-4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylbutan-2-ol (CAS No. 2172583-94-5) represents a fascinating area of study with broad implications for chemistry, medicine, and materials science. Its unique structure, combined with its potential applications, makes it a compound of great interest to researchers and industry professionals alike. As scientific advancements continue, this molecule is likely to play a pivotal role in addressing some of the most pressing challenges in these fields.